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Compound of Interest

Compound Name: Primulin

Cat. No.: B191776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

application of primulin powder, a versatile fluorescent dye. The content herein is intended to

equip laboratory personnel with the necessary knowledge to mitigate risks and effectively utilize

primulin in research and development settings.

Chemical and Physical Properties
Primulin, also known as Direct Yellow 59, is a yellow, foul-smelling crystalline dye belonging to

the thiazole class.[1] It is soluble in ethanol and ether, and slightly soluble in water.[2] Its

fluorescence is highly dependent on its environment, making it a valuable tool for various

applications.[3]
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Property Value

Synonyms Primuline O; CI Direct Yellow 59; CI 49000[1]

CAS Number 8064-60-6

Molecular Formula C₂₁H₁₄N₃NaO₃S₃

Molecular Weight 475.54 g/mol

Appearance Yellow to brownish-yellow powder

Melting Point >300°C

Excitation Maximum (λex) ~340-356 nm

Emission Maximum (λem) ~550 nm

Safety and Handling
While some safety data sheets classify primulin as not a hazardous substance or mixture,

others indicate potential hazards. It is prudent to handle primulin powder with care, adhering

to standard laboratory safety practices.

GHS Hazard Classification
The GHS classification for primulin can vary between suppliers. However, based on available

data, the following represents a potential classification.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity

(Oral)
Category 4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Irritation)

Category 3 alt text Warning

H335: May

cause respiratory

irritation

Toxicological Data
Quantitative toxicity data for primulin is limited. The available data is summarized below.

Route of Exposure Species Value

Oral LD50 Rat 227 mg/kg

Oral LD50 Mouse 783 mg/kg

Dermal LD50 Rabbit No information available

Inhalation LC50 Rat No information available

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended when

handling primulin powder.
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PPE Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 or higher-level

respirator should be worn when handling the

powder to avoid inhalation.

Skin and Body Protection A laboratory coat should be worn.

First Aid Measures
In case of exposure, follow these first aid guidelines.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Spill, Disposal, Storage, and Stability
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Spill Procedures: In case of a spill, avoid creating dust. Moisten the spilled powder with

water and then carefully scoop it into a suitable container for disposal.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Storage: Store in a tightly closed container in a dry and well-ventilated place at room

temperature.

Stability: Primulin is generally stable under recommended storage conditions. However, it is

sensitive to light and should be stored in the dark. Solutions should be freshly prepared.

Experimental Protocols
Primulin is a versatile fluorescent stain used in various biological applications. Below are

detailed protocols for some of its common uses.

Staining Lipids on a Thin-Layer Chromatography (TLC)
Plate
This protocol is adapted from White et al. (1998).

Materials:

5% Primulin in water (50 mg/mL)

Acetone

Developed and dried TLC plate

Procedure:

Prepare the staining solution by diluting the 5% primulin stock solution 100-fold in an 8:2

(v/v) mixture of acetone and water to a final concentration of 0.05% primulin.

In a fume hood, spray the dried TLC plate with the primulin solution until it is just damp.

Briefly dry the plate with a hairdryer.
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Visualize the lipid spots under a UV lamp.

Staining of Plant Cell Walls
This protocol provides a general method for staining lipidic components in plant cell walls.

Materials:

Primulin powder

Distilled water

Plant tissue sections (50-100 µm thick)

Fluorescence microscope with a suitable filter set (e.g., for DAPI or FITC)

Procedure:

Prepare a 0.1% (w/v) stock solution of primulin in distilled water. This solution should be

freshly prepared and protected from light.

For the working solution, dilute the stock solution with distilled water to a final concentration

of 0.01% (w/v).

Immerse the plant tissue sections in the 0.01% primulin working solution.

Incubate for 30-60 minutes at room temperature in the dark. Incubation times may need to

be optimized depending on the tissue type.

Rinse the sections three times with distilled water for 5 minutes each.

Mount the sections on a microscope slide in a drop of distilled water or a glycerol-based

mounting medium.

Observe the stained sections using a fluorescence microscope. Image acquisition should be

performed promptly to minimize photobleaching.

General Vital Staining of Cultured Cells
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This protocol can be adapted for visualizing the uptake and accumulation of primulin in live

cultured cells.

Materials:

Primulin powder

Appropriate cell culture medium

Phosphate-buffered saline (PBS)

Cultured cells grown on glass-bottom dishes or coverslips

Fluorescence microscope with appropriate filter sets (Excitation: ~430 nm, Emission: ~550

nm)

Procedure:

Prepare a stock solution of primulin (e.g., 1 mg/mL in water or DMSO).

Dilute the primulin stock solution in pre-warmed cell culture medium to a final working

concentration (typically in the range of 1-10 µg/mL). The optimal concentration should be

determined empirically for each cell type.

Remove the existing culture medium from the cells and wash once with pre-warmed PBS.

Add the primulin-containing culture medium to the cells.

Incubate the cells for a specified period (e.g., 15-60 minutes) at 37°C in a CO₂ incubator.

Incubation time may need to be optimized.

After incubation, remove the staining solution and wash the cells two to three times with pre-

warmed PBS or fresh culture medium.

Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells.

Visualize the cells immediately using a fluorescence microscope.
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Visualization of Experimental Workflow
As no direct involvement of primulin in specific signaling pathways has been documented, the

following diagram illustrates the general workflow for the vital staining of cultured cells with

primulin.
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Preparation

Staining Procedure

Imaging

Prepare 1 mg/mL
Primulin Stock Solution

Dilute Stock to 1-10 µg/mL
in Pre-warmed Medium

Add Primulin Working
Solution to Cells
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Glass-bottom Dish

Wash Cells with
Pre-warmed PBS

Incubate at 37°C
for 15-60 min

Wash Cells 2-3 times
with PBS/Medium

Add Fresh Medium
or Imaging Buffer
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Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for vital staining of cultured cells with primulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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